Cas no 1782788-82-2 (2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol)

• Product Name: 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol
• CAS No: 1782788-82-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6414697
• PubChem ID: 84671572
• Update Time: 2025-06-08

2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1782788-82-2
• EN300-1838835
• 2-(methylamino)-1-(quinoxalin-2-yl)ethan-1-ol
• 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol

• Inchi： 1S/C11H13N3O/c1-12-7-11(15)10-6-13-8-4-2-3-5-9(8)14-10/h2-6,11-12,15H,7H2,1H3
• InChI Key： BZRWPDFNDHCOKI-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2C=CC=CC=2N=1)CNC

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58Ų

Additional information on 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol

Comprehensive Overview of 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol (CAS No. 1782788-82-2)

The compound 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol (CAS No. 1782788-82-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinct quinoxaline core coupled with a methylaminoethanol side chain makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules. The compound's synthetic versatility and bioavailability further enhance its appeal for drug development.

In recent years, the demand for quinoxaline derivatives has surged due to their broad-spectrum biological activities. 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol stands out for its potential in addressing neurodegenerative disorders and metabolic diseases, topics that dominate current biomedical research. Its mechanism of action, though not fully elucidated, is hypothesized to involve enzyme inhibition or receptor binding, making it a subject of intense study in high-throughput screening assays.

The synthesis of 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol typically involves multi-step organic reactions, including condensation and reduction processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are critical for minimizing environmental impact while maintaining cost-efficiency.

From a commercial perspective, 1782788-82-2 is increasingly listed in chemical databases and catalogs as a research-grade compound. Its availability through specialized suppliers caters to academic and industrial labs focused on hit-to-lead optimization. The compound's patent landscape is also evolving, with several applications pending for its use in therapeutic formulations.

Given the rising interest in personalized medicine and targeted therapies, 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol exemplifies the shift toward small-molecule drugs with high specificity. Its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are under evaluation to ensure compliance with regulatory standards. This aligns with the broader trend of integrating computational modeling and AI-driven drug design to accelerate preclinical development.

In conclusion, 2-(Methylamino)-1-(quinoxalin-2-yl)ethan-1-ol represents a compelling case study in modern pharmaceutical innovation. Its dual functionality as a quinoxaline scaffold and amino alcohol derivative positions it at the intersection of chemical biology and therapeutic discovery. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its relevance in global health initiatives.